Cas no 27389-83-9 (Propanedinitrile,2-[[4-(phenylmethoxy)phenyl]methylene]-)

Propanedinitrile,2-[[4-(phenylmethoxy)phenyl]methylene]- structure
27389-83-9 structure
Product Name:Propanedinitrile,2-[[4-(phenylmethoxy)phenyl]methylene]-
CAS No:27389-83-9
MF:C17H12N2O
MW:260.28998374939
CID:262593
PubChem ID:33804
Update Time:2025-04-19

Propanedinitrile,2-[[4-(phenylmethoxy)phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-[[4-(phenylmethoxy)phenyl]methylene]-
    • 2-[(4-phenylmethoxyphenyl)methylidene]propanedinitrile
    • [4-(Benzyloxy)benzylidene]malononitrile
    • 2-[4-(benzyloxy)benzylidene]malononitrile
    • 27389-83-9
    • 2-(4-benzyloxybenzylidene)-malononitrile
    • p-Benzyloxybenzylidenemalononitrile
    • SCHEMBL8167160
    • DTXSID10181814
    • MALONONITRILE, (p-(BENZYLOXY)BENZYLIDENE)-
    • Z26177990
    • BRN 2125672
    • AKOS001111839
    • Oprea1_160279
    • 2-(4-BENZYLOXY-BENZYLIDENE)-MALONONITRILE
    • GBQGNEMSQIQFRK-UHFFFAOYSA-N
    • Oprea1_046290
    • Inchi: 1S/C17H12N2O/c18-11-16(12-19)10-14-6-8-17(9-7-14)20-13-15-4-2-1-3-5-15/h1-10H,13H2
    • InChI Key: GBQGNEMSQIQFRK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(/C=C(\C#N)/C#N)=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 260.09506
  • Monoisotopic Mass: 260.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • PSA: 56.81

Propanedinitrile,2-[[4-(phenylmethoxy)phenyl]methylene]- Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.